Cas no 119391-92-3 (N-tert-Butyl-d9-phenyl-d5-nitrone)

N-tert-Butyl-d9-phenyl-d5-nitrone Properties

Names and Identifiers

• 2-Propan-1,1,1,3,3,3-d6-amine,2-(methyl-d3)-N-[(phenyl-d5)methylene]-, N-oxide (9CI)
• (Spin Trap)
• N-TERT-BUTYL-D9-PHENYL-D5-NITRONE

• InChIKey： IYSYLWYGCWTJSG-IJUZYFTRSA-N
• Inchi： InChI=1S/C11H15NO/c1-11(2,3)12(13)9-10-7-5-4-6-8-10/h4-9H,1-3H3/b12-9-/i1D3,2D3,3D3,4D,5D,6D,7D,8D
• SMILES： [2H]C1=C([2H])C([2H])=C(/C=[N+](/C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])\[O-])C([2H])=C1[2H]

Computed Properties

• Exact Mass: 205.29101
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.203
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 28.8A^2

Experimental Properties

• PSA: 26.07